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Compound of Interest

Compound Name: Dodecanedioic Acid-13C12

Cat. No.: B565743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Dodecanedioic Acid-¹³C₁₂ and its application in metabolic research, particularly within the

context of drug development. Dodecanedioic Acid-¹³C₁₂, a stable isotope-labeled derivative of

dodecanedioic acid (DDDA), serves as a powerful tool for tracing the metabolic fate of long-

chain dicarboxylic acids in various biological systems. Its use allows for precise quantification

of metabolic fluxes and the elucidation of pathways relevant to disease states and drug

interactions.

Commercial Availability
Several specialized chemical suppliers offer Dodecanedioic Acid-¹³C₁₂ for research purposes.

The product is typically available in high isotopic purity and in various quantities to suit different

experimental needs. Below is a summary of commercial suppliers and their product

specifications.
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Applications in Research and Drug Development
Stable isotope-labeled compounds like Dodecanedioic Acid-¹³C₁₂ are invaluable in metabolic

tracing studies.[1][2] By replacing carbon-12 with carbon-13, researchers can track the journey

of the molecule through various metabolic pathways using analytical techniques such as mass

spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[2] This allows for the

quantitative analysis of metabolic fluxes and the identification of metabolic bottlenecks, which is

crucial for understanding diseases like cancer and diabetes.[1]

In drug development, ¹³C labeled compounds are used to investigate the metabolism of drugs,

helping to understand how they are processed by the body.[1] This information is vital for

optimizing the pharmacokinetic properties of new drug candidates and assessing potential
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toxicity.[1] Dodecanedioic acid itself has been studied for its effects on glucose metabolism,

showing potential as an alternative energy substrate.[3]

Experimental Protocol: Metabolic Tracing with
Dodecanedioic Acid-¹³C₁₂ in Cell Culture
The following is a generalized protocol for a metabolic tracing experiment using Dodecanedioic

Acid-¹³C₁₂ in a mammalian cell culture system. This protocol is intended as a template and may

require optimization based on the specific cell line and experimental goals.

Objective: To trace the metabolic fate of Dodecanedioic Acid-¹³C₁₂ and its incorporation into

downstream metabolites in a cancer cell line.

Materials:

Dodecanedioic Acid-¹³C₁₂

Mammalian cell line of interest (e.g., HeLa, A549)

Cell culture medium (e.g., DMEM), dialyzed fetal bovine serum (FBS)

Phosphate-buffered saline (PBS)

Methanol, chloroform, and water (for metabolite extraction)

Liquid chromatography-mass spectrometry (LC-MS) system

Methodology:

Cell Culture and Seeding:

Culture cells in standard growth medium supplemented with 10% FBS and antibiotics in a

humidified incubator at 37°C and 5% CO₂.

Seed cells in 6-well plates at a density that will result in approximately 80% confluency at

the time of the experiment. Allow cells to attach overnight.

Isotope Labeling:
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Prepare the labeling medium by supplementing basal medium with Dodecanedioic Acid-

¹³C₁₂ at a final concentration of 100 µM (concentration may need optimization).

Aspirate the standard growth medium from the cells and wash once with PBS.

Add the labeling medium to the cells and incubate for the desired time points (e.g., 0, 2, 6,

12, 24 hours).

Metabolite Extraction:

After incubation, aspirate the labeling medium and wash the cells twice with cold PBS.

Add 1 mL of ice-cold 80% methanol to each well to quench metabolism and extract

metabolites.

Scrape the cells and transfer the cell suspension to a microcentrifuge tube.

Vortex the tubes vigorously and incubate at -20°C for at least 30 minutes.

Centrifuge at maximum speed for 10 minutes at 4°C to pellet cell debris.

Transfer the supernatant containing the metabolites to a new tube for analysis.

LC-MS Analysis:

Analyze the extracted metabolites using an LC-MS system capable of resolving and

detecting ¹³C-labeled compounds.

The mass spectrometer will detect the mass shift in metabolites that have incorporated the

¹³C atoms from Dodecanedioic Acid-¹³C₁₂.[2]

Data analysis will involve identifying and quantifying the different isotopologues of

downstream metabolites to determine the extent of labeling and infer metabolic pathway

activity.

Visualizing the Experimental Workflow
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The following diagram illustrates the key steps in a typical metabolic tracing experiment using

Dodecanedioic Acid-¹³C₁₂.
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Caption: A typical workflow for a metabolic tracing experiment using Dodecanedioic Acid-¹³C₁₂.

Signaling Pathway Visualization
While Dodecanedioic Acid-¹³C₁₂ is a metabolic tracer and not a signaling molecule, its labeled

carbons can be traced through central carbon metabolism. The diagram below illustrates the

entry of a ¹³C-labeled dicarboxylic acid into the Krebs cycle (TCA cycle) following beta-

oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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